BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular structure and formula of sodium 3-
hydroxypropane-1-sulfonate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

sodium 3-hydroxypropane-1-
Compound Name:
Sulfonate

Cat. No.: B147052

In-Depth Technical Guide: Sodium 3-
hydroxypropane-1-sulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and applications of sodium 3-hydroxypropane-1-sulfonate. The
information is intended to support research and development activities where this compound
may be utilized as a key intermediate or functional component.

Molecular Structure and Chemical Formula

Sodium 3-hydroxypropane-1-sulfonate is an organic sodium salt consisting of a propane
backbone substituted with a hydroxyl group at one terminus and a sulfonate group at the other.
This bifunctional nature imparts unique solubility and reactivity characteristics to the molecule.

o Chemical Name: Sodium 3-hydroxypropane-1-sulfonate
e CAS Number: 3542-44-7[1]
e Molecular Formula: CsH7NaO4S[2]

e Molecular Structure: HO-CH2-CH2-CH2-SO3~Na*
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Structural Identifiers:

e SMILES: C(CO)CS(=0)(=0)[O-].[Na+][1][3]

« INChl: INChI=1S/C3H804S.Na/c4-2-1-3-8(5,6)7:/h4H,1-3H2,(H,5,6,7);/q;+1/p-1[1][3]

e InChlKey: CSKVLUWCGPWCQR-UHFFFAOYSA-M[3]

Physicochemical and Spectroscopic Data

The key physicochemical and spectroscopic data for sodium 3-hydroxypropane-1-sulfonate

are summarized below. This information is crucial for its identification, purification, and

application in various chemical processes.

husical and Chemical :

Property Value Reference
Molecular Weight 162.14 g/mol [11[3]
Appearance White crystalline solid

Melting Point 260 °C (decomposes) [1114]

pKa (of parent acid) ~1.69 (Predicted) [5]

Density (of parent acid) 1.364 g/mL at 20 °C [5][6]
Solubility High water solubility [7]

Spectroscopic Data
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Technique Data Reference

0 3.67 (t, 2H, -CH20H), 6 2.95
2 m, , -CH2503), . m,
1H NMR (D20 2H, -CH2S03), 8 1.94 8
2H, -CH2CH2CH3-)

13C NMR (D20) 060.7,48.3, 27.4

A broad absorption band is
expected in the region of 3400-
3500 cm™1 (O-H stretching).

FT-IR o [8]
Characteristic bands for the
sulfonate group (S=0

stretching) are also present.

Synthesis and Manufacturing

Sodium 3-hydroxypropane-1-sulfonate can be synthesized through several routes. The two
most common methods are the radical addition of bisulfite to allyl alcohol and the nucleophilic
ring-opening of 1,3-propane sultone.

Synthesis from Allyl Alcohol (Radical Addition)

This is a widely used industrial method involving the reaction of allyl alcohol with an aqueous
solution of sodium bisulfite and sodium sulfite, often in the presence of an initiator or oxygen.[8]

e Preparation of Reagent Solutions:

o Solution A: Dissolve sodium bisulfite (e.g., 1.83 g) and sodium sulfite (e.g., 12.0 g) in
deionized water (e.g., 40 mL).

o Solution B: Dissolve distilled allyl alcohol (e.g., 5.9 g) in deionized water (e.g., 20 mL).

» Reaction Setup: In a three-neck flask equipped with a mechanical stirrer, add a small amount
of sodium sulfite (e.g., 0.92 g) and deionized water (e.g., 20 mL).

o Addition of Reagents: Simultaneously add Solution A and Solution B dropwise to the flask at
room temperature over a period of 90 minutes with vigorous stirring.
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» Reaction Completion: After the addition is complete, heat the reaction mixture to 90-100 °C
and maintain for 3-4 hours, keeping the pH between 7 and 8. The reaction is complete when
the characteristic odor of allyl alcohol is no longer detectable.

e Work-up and Purification:

o Adjust the pH of the mixture to 3-4 with 10% sulfuric acid to remove unreacted sulfite and
bisulfite as sulfur dioxide.

o Concentrate the solution using a rotary evaporator until a white solid begins to appear.
o Add ethanol to precipitate inorganic salts, then filter the mixture.

o The filtrate, containing the desired product, can be further purified by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [molecular structure and formula of sodium 3-
hydroxypropane-1-sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147052#molecular-structure-and-formula-of-sodium-
3-hydroxypropane-1-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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